Cas no 2172051-74-8 (2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoyl-2-azabicyclo2.1.1hexane-1-carboxylic acid)

• Product Name: 2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoyl-2-azabicyclo2.1.1hexane-1-carboxylic acid
• CAS No: 2172051-74-8
• MF: C₂₇H₃₀N₂O₅
• MW: 462.537507534027
• CID: 5891267
• PubChem ID: 165514937
• Update Time: 2025-11-01

2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoyl-2-azabicyclo2.1.1hexane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoyl-2-azabicyclo2.1.1hexane-1-carboxylic acid
• EN300-1527689
• 2172051-74-8
• 2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanoyl]-2-azabicyclo[2.1.1]hexane-1-carboxylic acid

• Inchi： 1S/C27H30N2O5/c1-2-18(11-12-24(30)29-15-17-13-27(29,14-17)25(31)32)28-26(33)34-16-23-21-9-5-3-7-19(21)20-8-4-6-10-22(20)23/h3-10,17-18,23H,2,11-16H2,1H3,(H,28,33)(H,31,32)
• InChI Key： KPFRVJPBJIGFJH-UHFFFAOYSA-N
• SMILES： OC(C12CC(CN1C(CCC(CC)NC(=O)OCC1C3C=CC=CC=3C3C=CC=CC1=3)=O)C2)=O

Computed Properties

• Exact Mass: 462.21547206g/mol
• Monoisotopic Mass: 462.21547206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 9
• Complexity: 772
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 95.9Ų

Additional information on 2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoyl-2-azabicyclo2.1.1hexane-1-carboxylic acid

Comprehensive Analysis of 2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoyl-2-azabicyclo[2.1.1]hexane-1-carboxylic acid (CAS No. 2172051-74-8)

The compound 2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoyl-2-azabicyclo[2.1.1]hexane-1-carboxylic acid (CAS No. 2172051-74-8) represents a sophisticated peptide derivative with significant potential in pharmaceutical research and drug development. Its intricate structure combines a fluorenylmethyloxycarbonyl (Fmoc) protecting group with a 2-azabicyclo[2.1.1]hexane scaffold, making it a valuable intermediate for peptide synthesis and bioconjugation. Researchers are increasingly interested in such compounds due to their role in targeted drug delivery and protease-resistant peptide design, addressing current challenges in biopharmaceutical innovation.

One of the most searched topics in chemical databases revolves around the synthetic applications of Fmoc-protected amino acids. The presence of the Fmoc group in CAS No. 2172051-74-8 ensures compatibility with solid-phase peptide synthesis (SPPS), a technique widely used in biotechnology and therapeutic peptide production. This aligns with the growing demand for custom peptide synthesis services, as highlighted by trends in academic publications and industrial R&D investments. The compound’s azabicyclohexane core further enhances its utility by contributing to conformational rigidity, a property critical for improving bioavailability and receptor binding affinity.

In the context of AI-driven drug discovery, 2172051-74-8 has garnered attention for its potential in structure-activity relationship (SAR) studies. Computational chemists frequently search for novel bicyclic scaffolds to optimize lead compounds, and this molecule’s unique bridged ring system offers opportunities for molecular docking simulations. Recent discussions in scientific forums emphasize the need for heterocyclic building blocks that can withstand metabolic degradation, a challenge where 2-azabicyclo[2.1.1]hexane derivatives show promise.

The carboxylic acid functionality in this compound enables diverse derivatization pathways, a feature highly relevant to medicinal chemistry. Users often query cross-coupling reactions or amide bond formation techniques involving similar structures, reflecting the broader interest in click chemistry and biocompatible ligation. Additionally, the hexanoyl linker provides flexibility for spacer design in antibody-drug conjugates (ADCs), a rapidly expanding area in oncology research.

From a supply chain perspective, inquiries about CAS No. 2172051-74-8 often focus on scalable synthesis and GMP-grade availability, underscoring its transition from research-scale to commercial applications. The compound’s stability under ambient conditions and solubility profiles are also frequently discussed, as these factors directly impact its adoption in high-throughput screening platforms. With the rise of fragment-based drug design, such multifunctional intermediates are becoming indispensable tools for hit-to-lead optimization.

Environmental and green chemistry considerations are another hotspot tied to this molecule. Researchers explore solvent-free activation methods for Fmoc deprotection or catalytic amidation to align with sustainable laboratory practices. The 2-azabicyclo[2.1.1]hexane motif itself is investigated for its potential to reduce hERG channel liabilities, a common issue in cardiotoxicity screening during preclinical development.

In summary, 2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoyl-2-azabicyclo[2.1.1]hexane-1-carboxylic acid (CAS No. 2172051-74-8) exemplifies the convergence of advanced organic synthesis and cutting-edge therapeutic design. Its versatility across peptide engineering, computational modeling, and ADC development positions it as a compound of enduring relevance in both academic and industrial settings. Future studies may further elucidate its role in next-generation biologics and precision medicine initiatives.